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Compound of Interest

Compound Name: Disperse orange 31

Cat. No.: B3432603

An In-depth Technical Guide to C.l. Disperse Orange 31

This technical guide provides a comprehensive overview of the chemical and physical
properties of C.l. Disperse Orange 31, a monoazo dye used in the textile industry. This
document is intended for researchers, scientists, and professionals in drug development and
related fields, offering available data on its properties, synthesis, and applications.

Core Chemical and Physical Properties

C.l. Disperse Orange 31 is recognized by the CAS Number 61968-38-5.[1] Its chemical
structure is based on a single azo group.[1]

Table 1: Physicochemical Properties of C.I. Disperse Orange 31

Property Value Source

CAS Number 61968-38-5/ 68391-42-4 [1]

Molecular Formula C19H19N504 [1]

Molecular Weight 381.39 g/mol [1]
Red-orange to yellow-red dry

Appearance [1]
powder

Solubility Insoluble in water [1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b3432603?utm_src=pdf-interest
https://www.benchchem.com/product/b3432603?utm_src=pdf-body
https://www.benchchem.com/product/b3432603?utm_src=pdf-body
https://www.benchchem.com/product/b3432603?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-31-2.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-31-2.html
https://www.benchchem.com/product/b3432603?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-31-2.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-31-2.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-31-2.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-31-2.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-31-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Note: Detailed quantitative data such as melting point, boiling point, density, and specific
spectroscopic data (UV-Vis, IR, NMR) for C.l. Disperse Orange 31 are not readily available in
the public domain.

Synthesis and Manufacturing

The synthesis of C.I. Disperse Orange 31 involves a diazotization and coupling reaction. The
general manufacturing method consists of the diazotization of 4-nitrobenzenamine, which is
then coupled with 2-((2-cyanoethyl)(phenyl)amino)ethyl acetate.[1]

General Experimental Protocol for Azo Dye Synthesis

While a detailed, peer-reviewed protocol for the synthesis of C.I. Disperse Orange 31 is not
available, a general procedure for the synthesis of monoazo disperse dyes is as follows:

» Diazotization: An aromatic primary amine (in this case, 4-nitrobenzenamine) is dissolved in a
strong acid, typically hydrochloric acid. The solution is cooled to 0-5°C in an ice bath. An
agueous solution of sodium nitrite is then added dropwise while maintaining the low
temperature to form the diazonium salt.

o Coupling: The freshly prepared diazonium salt solution is slowly added to a solution of the
coupling component (in this case, 2-((2-cyanoethyl)(phenyl)amino)ethyl acetate) dissolved in
a suitable solvent. The pH of the reaction mixture is controlled, often with the addition of a
base like sodium acetate. The reaction is stirred at a low temperature until the coupling is
complete.

« |solation and Purification: The precipitated dye is collected by filtration, washed with water to
remove unreacted starting materials and salts, and then dried. Further purification may be
carried out by recrystallization from an appropriate solvent.
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Step 1: Diazotization

HCI, NaNO2
(0-5°C)

4-Nitrobenzenamine
Diazonium Salt

4-Nitrobenzenamine

Step 2: Coupling

2-((2-Cyanoethyl)(phenyl)amino)ethyl acetate Coupling Reaction C.l. Disperse Orange 31
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Prepare Dye Bath
(Dye, Dispersing Agent, Water, Acetic Acid)

i

Introduce Polyester Fabric

'

Ramp Temperature to 130°C

'

Dye for 60 min at 130°C

'

Cool Down and Rinse

l

Reduction Clearing
(NaOH, Sodium Hydrosulfite)

i

Final Rinse and Dry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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